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Compound of Interest

Compound Name: ATX inhibitor 20

Cat. No.: B15143895 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical reagents is paramount for ensuring a safe working environment and

maintaining regulatory compliance. This document provides essential safety information and

procedural guidance for the disposal of ATX Inhibitor 20, a potent investigational compound.

Disclaimer: This guide is intended for informational purposes and should be used as a

supplement to, not a replacement for, a comprehensive Safety Data Sheet (SDS) provided by

the manufacturer. Always consult the official SDS for ATX Inhibitor 20 before handling or

disposal.

Immediate Safety and Handling Precautions
Researchers and laboratory personnel should adhere to standard good laboratory practices

when working with ATX Inhibitor 20. This includes the use of appropriate personal protective

equipment (PPE), such as safety glasses, lab coats, and chemical-resistant gloves. Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation. In case of accidental contact with skin or eyes, flush the affected

area with copious amounts of water for at least 15 minutes and seek immediate medical

attention.

Quantitative Data for ATX Inhibitor 20
The following table summarizes key quantitative data for ATX Inhibitor 20, providing a quick

reference for researchers.
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Property Value Source

CAS Number 2691937-03-6 [1][2][3][4][5][6]

Molecular Formula C₃₁H₃₄FN₅O₃ [1][4]

Molecular Weight 543.63 g/mol [4]

IC₅₀ 2.3 nM [1][3]

Step-by-Step Disposal Procedures
As a specific Safety Data Sheet for ATX Inhibitor 20 is not publicly available, the following

disposal procedures are based on general best practices for non-hazardous chemical waste. It

is critical to consult your institution's environmental health and safety (EHS) department for

specific disposal protocols.

Step 1: Waste Segregation

Designate a specific, clearly labeled, and sealed waste container for ATX Inhibitor 20 and

any materials contaminated with it (e.g., pipette tips, gloves, and empty vials).

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.

Step 2: Container Labeling

Label the waste container with "ATX Inhibitor 20 Waste" and include the full chemical name

and CAS number (2691937-03-6).

Indicate the approximate concentration and quantity of the inhibitor in the container.

Step 3: Storage of Waste

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Ensure the storage area is well-ventilated and has secondary containment to prevent spills.
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Step 4: Final Disposal

Arrange for the collection and disposal of the waste through your institution's hazardous

waste management program.

Professional disposal services will ensure the chemical is handled and disposed of in

accordance with all local, state, and federal regulations.

Autotaxin Signaling Pathway
The diagram below illustrates the signaling pathway in which Autotaxin (ATX) plays a crucial

role. ATX is a secreted enzyme that hydrolyzes lysophosphatidylcholine (LPC) into

lysophosphatidic acid (LPA).[7][8][9] LPA then acts as a signaling molecule by binding to and

activating its G protein-coupled receptors (LPARs), leading to a variety of cellular responses.[7]

[8][10]
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Start: Handling ATX Inhibitor 20
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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